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Compound of Interest

Compound Name: 2-Iodo-5-nitropyridine

Cat. No.: B186300 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of 2-
Iodo-5-nitropyridine, a key building block in organic synthesis, particularly in the development

of novel pharmaceutical compounds. This document is intended for researchers, scientists, and

professionals in the field of drug development.

Chemical Identity and Properties
2-Iodo-5-nitropyridine is a substituted pyridine derivative. The presence of both an iodo and a

nitro group on the pyridine ring makes it a versatile reagent for a variety of chemical

transformations.

Data Presentation

A summary of the key quantitative data for 2-Iodo-5-nitropyridine is presented in the table

below for easy reference and comparison.
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Property Value Citations

Molecular Formula C₅H₃IN₂O₂ [1][2]

Molecular Weight 249.99 g/mol [1][2]

CAS Number 28080-54-8 [1]

Appearance Yellow crystalline solid [3]

Melting Point 163-168 °C

Purity ≥ 97%

Experimental Protocols
Due to the proprietary and varied nature of synthetic procedures, a single, universally cited

experimental protocol for the synthesis of 2-Iodo-5-nitropyridine is not readily available in the

public domain. However, its synthesis would typically involve the iodination of a nitropyridine

precursor. The following is a generalized, illustrative methodology based on common organic

chemistry principles.

Illustrative Synthesis Methodology:

Starting Material: A suitable starting material would be 5-nitropyridine.

Reaction Conditions: The iodination could be achieved using a variety of iodinating agents,

such as N-iodosuccinimide (NIS) or iodine in the presence of an activating agent. The

reaction is typically carried out in an inert solvent, such as dichloromethane or acetonitrile.

Reaction Monitoring: The progress of the reaction would be monitored by techniques such as

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Purification: Upon completion, the reaction mixture would be quenched, and

the crude product extracted. Purification is commonly achieved through recrystallization or

column chromatography to yield the final, high-purity 2-Iodo-5-nitropyridine.

It is crucial to note that all experimental work should be conducted in a well-ventilated fume

hood, with appropriate personal protective equipment, and after consulting relevant safety data
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sheets.

Logical Relationships
The following diagram illustrates the relationship between the chemical name and its

fundamental properties.
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Relationship between Compound Name and Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186300#2-iodo-5-nitropyridine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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